![molecular formula C9H19NO3 B2662736 [4-(2-Methoxyethoxy)oxan-4-yl]methanamine CAS No. 1476093-27-2](/img/structure/B2662736.png)
[4-(2-Methoxyethoxy)oxan-4-yl]methanamine
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Overview
Description
[4-(2-Methoxyethoxy)oxan-4-yl]methanamine is a useful research compound. Its molecular formula is C9H19NO3 and its molecular weight is 189.255. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activities
A study on quinoline derivatives carrying 1,2,3-triazole moiety, starting from 4-methoxyaniline, demonstrated moderate to very good antibacterial and antifungal activities, comparable to first-line drugs. This suggests potential antimicrobial applications of similar methoxy-containing compounds (Thomas et al., 2010).
Environmental Impact and Degradation
Research on oxybenzone (benzophenone-3), which contains methoxy groups, in chlorinated seawater pools showed the formation of brominated disinfection byproducts, indicating the environmental transformations and potential impacts of similar methoxy-containing compounds (Manasfi et al., 2015).
Pharmacological Interactions
A study involving 3,4-Methylenedioxymethamphetamine (Ecstasy) and Paroxetine demonstrated pharmacodynamic and pharmacokinetic interactions, providing insights into the complex interactions that can occur with similar methoxy-containing compounds in the human body (Farré et al., 2007).
Analytical Detection
The development of a high-performance liquid chromatography with tandem mass spectrometry (HPLC-MS/MS) method for detecting and quantifying 25B-NBOMe, a compound with methoxy groups, in biological samples illustrates the analytical applications for monitoring and studying similar compounds (Poklis et al., 2014).
Safety and Hazards
Safety information for “[4-(2-Methoxyethoxy)oxan-4-yl]methanamine” indicates that it may be harmful if swallowed (H302), causes skin irritation (H315), causes serious eye damage (H318), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P261), washing hands and other exposed areas thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
Properties
IUPAC Name |
[4-(2-methoxyethoxy)oxan-4-yl]methanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19NO3/c1-11-6-7-13-9(8-10)2-4-12-5-3-9/h2-8,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXNCJXZRMFSFMR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOC1(CCOCC1)CN |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.